Cas no 114040-29-8 (Ethyl 5,7-Dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylate)

• Product Name: Ethyl 5,7-Dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylate
• CAS No: 114040-29-8
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD03659569
• CID: 130379
• Update Time: 2025-10-31

Ethyl 5,7-Dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylicacid, 5,7-dimethyl-, ethyl ester
• 5,7-dimethyl-((1,2,4))-triazolo(1,5-a)pyrimidine-2-carboxylic acid,ethyl ester
• ethyl 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• Ethyl 5,7-dimethyl-[1,2,4]triazolo[1,5-
• 5,7-Dimethyl-[1,2,4]triazolo[1,5-A]pyrimidine-2-carboxylic acid ethyl ester
• 2349AA
• AX8129013
• ST24047058
• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 5,7-dimethyl
• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 5,7-dimethyl-, ethyl ester
• Ethyl 5,7-Dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylate

• MDL： MFCD03659569
• Inchi： 1S/C10H12N4O2/c1-4-16-9(15)8-12-10-11-6(2)5-7(3)14(10)13-8/h5H,4H2,1-3H3
• InChI Key： XAUUKECCWYKGRX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=C2N=C(C)C=C(C)N2N=1)=O

Computed Properties

• Exact Mass: 220.09600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Topological Polar Surface Area: 69.4

Experimental Properties

• PSA: 69.38000
• LogP: 0.91780

Ethyl 5,7-Dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on Ethyl 5,7-Dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylate

Ethyl 5,7-Dimethyl-1,2,4-Triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 114040-29-8): An Overview

Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 114040-29-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The structure of Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate is characterized by a triazolopyrimidine core with two methyl groups at the 5 and 7 positions and an ethyl ester group at the 2-carboxylate position. This specific arrangement of functional groups contributes to its stability and reactivity in various chemical and biological environments. The molecular formula of this compound is C₁₃H₁₆N₆O₂, and its molecular weight is approximately 288.30 g/mol.

Recent research studies have highlighted the potential of Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate has shown promising results in anticancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective toxicity to cancer cells over normal cells makes it a potential candidate for further development as an anticancer agent.

The synthesis of Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of ethyl cyanoacetate with a suitable diazonium salt followed by cyclization under appropriate conditions. This method provides a high yield of the desired product with minimal side reactions.

The pharmacokinetic properties of Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate have also been investigated to assess its suitability for therapeutic use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. The compound's stability in physiological conditions and its ability to cross biological membranes are additional factors that contribute to its potential as a drug candidate.

In terms of safety, preliminary toxicological studies indicate that Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate has a low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before it can be advanced to clinical trials. These evaluations typically include in vitro and in vivo toxicity studies to ensure that the compound is safe for human use.

The future prospects for Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and target specific tissues or organs.

In conclusion, Ethyl 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 114040-29-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.